4-{1-[(3-chlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridin-2-yl}phenyl methyl ether

• IUPAC Name: 1-[(3-chlorophenyl)methoxy]-2-(4-methoxyphenyl)imidazo[4,5-b]pyridine
• InChI: InChI=1S/C20H16ClN3O2/c1-25-17-9-7-15(8-10-17)20-23-19-18(6-3-11-22-19)24(20)26-13-14-4-2-5-16(21)12-14/h2-12H,13H2,1H3
• InChI Key: ULEIIPKAYNURPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(N2OCC4=CC(=CC=C4)Cl)C=CC=N3
• Molecular Formula: C20H16ClN3O2
• Molecular Weight: 365.8 g/mol

Description

Chemical Reactions Analysis

• Protodeboronation : Given its boronic ester functionality, protodeboronation reactions may occur.
• Hydromethylation : The radical approach used for protodeboronation could lead to formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Crystal Structure Analysis

Imidazo[4,5-b]pyridine derivatives, closely related to the compound , have been analyzed for their crystal structures. For example, a study on Ethyl 2-(6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridin-3-yl)acetate revealed insights into the molecule's crystallization and hydrogen bonding patterns, which are relevant for understanding the physical and chemical properties of similar compounds (Hjouji et al., 2016).

Chemical Synthesis and Modifications

Research has been conducted on various synthetic routes and modifications of imidazo[4,5-b]pyridine derivatives. A study on the synthesis of hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles and Octahydroimidazo[1,2-a]pyridines offers valuable insights into the synthetic pathways that can be applied to similar compounds (Katritzky et al., 2000).

Biological Screening

The compound's close relatives have been synthesized and screened for biological activity. For example, the synthesis and biological screening of certain imidazo[1, 2-a]pyridines against various bacteria and fungi provide insights into potential biological applications of related compounds (Bhuva et al., 2009).

Structural and Spectral Analysis

Studies focusing on the molecular structure and vibrational spectra of imidazo[4,5-b]pyridine derivatives, such as an analysis using density functional theory, are crucial for understanding the electronic and structural properties of similar compounds (Lorenc et al., 2008).